Cas no 442125-04-4 (6-chloro-1-benzofuran-2-carboxylic acid)

• Product Name: 6-chloro-1-benzofuran-2-carboxylic acid
• CAS No: 442125-04-4
• MF: C₉H₅ClO₃
• MW: 196.587201833725
• MDL: MFCD20528041
• CID: 1095613
• PubChem ID: 13748704
• Update Time: 2025-05-19

6-chloro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chlorobenzofuran-2-carboxylic acid
• 6-Chloro-1-benzofuran-2-carboxylic acid
• 6-CHLORO-2-BENZOFURANCARBOXYLIC ACID
• EN300-115624
• AKOS022190339
• DB-108032
• MFCD20528041
• 2-Benzofurancarboxylic acid, 6-chloro-
• AS-38394
• PWSOSTMTCRJPDX-UHFFFAOYSA-N
• CS-0036482
• 6-chloro-2-benzofuran carboxylic acid
• 6-chlorobenzo[b]furan-2-carboxylic acid
• 6-CHLOROBENZOFURAN-2-CARBOXYLICACID
• SCHEMBL5601015
• DTXSID00548316
• Z1262517550
• 442125-04-4
• 6-chloro-benzo[b]furan-2-carboxylic acid
• 6-chloro-1-benzofuran-2-carboxylic acid

• MDL： MFCD20528041
• Inchi： 1S/C9H5ClO3/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-4H,(H,11,12)
• InChI Key： PWSOSTMTCRJPDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=O)O)OC=2C=1

Computed Properties

• Exact Mass: 195.9927217g/mol
• Monoisotopic Mass: 195.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-chloro-1-benzofuran-2-carboxylic acid

Introduction to 6-chloro-1-benzofuran-2-carboxylic acid (CAS No. 442125-04-4)

6-chloro-1-benzofuran-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 442125-04-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both a chloro substituent and a carboxylic acid group on the benzofuran core enhances its reactivity, enabling diverse chemical transformations that are pivotal for drug discovery and material science applications.

The benzofuran scaffold, a fused ring system consisting of a benzene ring and a furan ring, is well-documented for its role in medicinal chemistry. It is frequently encountered in natural products and synthetic drugs due to its ability to interact with biological targets in a manner that promotes therapeutic effects. The introduction of a chloro group at the 6-position and a carboxylic acid at the 2-position further refines the compound's potential, making it an attractive candidate for further functionalization.

In recent years, there has been growing interest in 6-chloro-1-benzofuran-2-carboxylic acid as a building block for the development of novel pharmaceuticals. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards specific biological receptors. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The carboxylic acid moiety serves as a versatile handle for further derivatization, allowing chemists to introduce amides, esters, or other functional groups that modulate pharmacokinetic properties.

The chloro substituent on the benzofuran ring adds another layer of reactivity, facilitating nucleophilic aromatic substitution reactions that can be harnessed to introduce additional complexity into the molecular structure. This feature has been exploited in synthetic strategies aimed at creating more intricate scaffolds that mimic natural products with known bioactivity. Additionally, the electron-withdrawing nature of both the chloro group and the carboxylic acid can influence electronic properties, thereby affecting interactions with biological targets.

From an industrial perspective, 6-chloro-1-benzofuran-2-carboxylic acid (CAS No. 442125-04-4) represents an important intermediate in large-scale synthesis processes. Its synthesis typically involves multi-step organic transformations starting from readily available precursors such as furan derivatives. Advances in catalytic methods have improved the efficiency and sustainability of these synthetic routes, reducing waste and energy consumption. These developments align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The compound's relevance extends beyond drug discovery into materials science. The benzofuran core exhibits interesting electronic properties that make it suitable for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its potential as a component in conjugated polymers, where its rigid structure contributes to charge transport capabilities. Such applications highlight the broad utility of heterocyclic compounds like 6-chloro-1-benzofuran-2-carboxylic acid across multiple scientific disciplines.

Recent studies have also highlighted the compound's role in developing novel agrochemicals. The structural motif of benzofuran derivatives is known to exhibit herbicidal and pesticidal activities by interfering with essential biological processes in plants and pests. By modifying the substituents on 6-chloro-1-benzofuran-2-carboxylic acid, chemists can fine-tune its activity spectrum while maintaining environmental safety profiles that are increasingly important for sustainable agriculture.

In conclusion, 6-chloro-1-benzofuran-2-carboxylic acid (CAS No. 442125-04-4) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features—combining a chloro group and a carboxylic acid on a benzofuran core—make it an invaluable asset for synthetic chemists seeking to develop innovative molecules with therapeutic or technological applications. As research continues to uncover new possibilities for this compound, its importance is expected to grow further within the scientific community.